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Compound of Interest

Compound Name: 1-Iodo-4-(methylsulfonyl)benzene

Cat. No.: B1587830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
1-Iodo-4-(methylsulfonyl)benzene is a compound of significant interest in synthetic chemistry

and drug development. However, a comprehensive and officially validated Safety Data Sheet

(SDS) for this specific molecule is not readily available. This guide has been meticulously

compiled to provide an in-depth safety profile by synthesizing available data for the compound

and leveraging established safety information for structurally analogous molecules. The primary

objective is to equip researchers and laboratory personnel with the necessary knowledge to

handle this chemical with the utmost care, ensuring personal safety and procedural integrity.

The information herein is grounded in a precautionary approach, emphasizing that in the

absence of complete data, a conservative assessment of risk is paramount.

Chemical Identification and Physicochemical
Properties
A precise understanding of a compound's identity and physical characteristics is fundamental to

its safe handling and use in experimental settings.

Table 1: Chemical Identification
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Identifier Value Source

Chemical Name
1-Iodo-4-

(methylsulfonyl)benzene
[1]

CAS Number 64984-08-3 [2]

Molecular Formula C₇H₇IO₂S [1]

Molecular Weight 282.10 g/mol [1]

SMILES CS(=O)(=O)C1=CC=C(C=C1)I [1]

InChIKey
MPWOAZOKZVMNFK-

UHFFFAOYSA-N
[1]

Table 2: Physicochemical Properties

Property Value Source & Notes

Physical State
Solid (presumed based on

melting point)
Inferred

Melting Point
146.1-148 °C (for a related

isomer)
[3]

Boiling Point 305.6 ± 44.0 °C (Predicted) [3]

Solubility Data not available

It is advisable to assume low

aqueous solubility and good

solubility in common organic

solvents.

Density Data not available -

Vapor Pressure Data not available -

Hazard Identification and GHS Classification
(Inferred)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-4-_methylsulfonyl_benzene
https://www.bldpharm.com/products/64984-08-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-4-_methylsulfonyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-4-_methylsulfonyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-4-_methylsulfonyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-4-_methylsulfonyl_benzene
https://m.chemicalbook.com/ProductChemicalPropertiesCB312231576_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB312231576_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While a specific Globally Harmonized System (GHS) classification for 1-Iodo-4-
(methylsulfonyl)benzene is not published, an inferred classification can be constructed based

on the known hazards of structurally related compounds, such as iodobenzene and other

substituted benzene derivatives. This approach provides a conservative and responsible

framework for risk assessment.[4][5][6]

Inferred GHS Hazard Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4][7]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[4][6]

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[4][6]

Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3),

H335: May cause respiratory irritation.[4]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 2), H411: Toxic to

aquatic life with long lasting effects.[5]

Hazard Pictograms (Inferred):

Signal Word (Inferred):Warning

Precautionary Statements (Inferred):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P264: Wash skin thoroughly after handling.[7]

P270: Do not eat, drink or smoke when using this product.[7]

P273: Avoid release to the environment.[7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[8]
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P302+P352: IF ON SKIN: Wash with plenty of soap and water.[7]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Toxicological Profile (Inferred)
Direct toxicological data for 1-Iodo-4-(methylsulfonyl)benzene is not available. The following

assessment is based on the profiles of similar compounds and represents a precautionary

overview. It is crucial to handle this compound as if it possesses these potential toxicological

effects until specific data becomes available.

Acute Effects: Harmful if ingested, causing potential gastrointestinal distress.[4] Direct

contact is likely to cause skin and severe eye irritation.[4][6] Inhalation of dust may lead to

respiratory tract irritation.[4]

Chronic Effects: The long-term effects of exposure have not been investigated. For related

iodinated aromatic compounds, there is a potential for long-term adverse effects on aquatic

environments.[5]

Carcinogenicity and Mutagenicity: There is no data to suggest that this compound is

carcinogenic or mutagenic. No components are listed by IARC, ACGIH, or NTP as

carcinogens.[4][7]

Safe Handling and Storage Protocols
Adherence to rigorous safe handling and storage protocols is essential to minimize exposure

and maintain the chemical's integrity.

Engineering Controls and Personal Protective
Equipment (PPE)
The following diagram outlines the necessary engineering controls and PPE for handling 1-
Iodo-4-(methylsulfonyl)benzene.
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Engineering Controls Personal Protective Equipment (PPE)

Fume Hood

Ventilation

Safety Goggles Lab Coat Nitrile Gloves Respirator

Handling Protocol

Always use Mandatory Mandatory Mandatory If dust is generated

Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Wash off with soap and plenty of water.

Skin

Rinse cautiously with water for several minutes.

Eyes

Move person into fresh air.

Inhalation

Do NOT induce vomiting.

Ingestion

Consult a physician. Remove contact lenses, if present.

Continue rinsing for at least 15 minutes.

Consult a physician.

If not breathing, give artificial respiration.

Consult a physician.

Rinse mouth with water.

Consult a physician.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

